Cas no 88070-43-3 (5-Pyrimidinol, 4-phenyl-)

• Product Name: 5-Pyrimidinol, 4-phenyl-
• CAS No: 88070-43-3
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• CID: 646319
• PubChem ID: 598808
• Update Time: 2025-10-13

5-Pyrimidinol, 4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinol, 4-phenyl-
• 4-phenylpyrimidin-5-ol
• 4-phenyl-5-hydroxypyrimidine
• 88070-43-3
• WUVYJIJZMDFWHW-UHFFFAOYSA-N
• DTXSID70344685
• 4-Phenyl-5-pyrimidinol #
• Pyrimidine, 5-hydroxy-4-phenyl-

• Inchi： 1S/C10H8N2O/c13-9-6-11-7-12-10(9)8-4-2-1-3-5-8/h1-7,13H
• InChI Key： WUVYJIJZMDFWHW-UHFFFAOYSA-N
• SMILES： OC1=CN=CN=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.063662883g/mol
• Monoisotopic Mass: 172.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 5-Pyrimidinol, 4-phenyl-

Introduction to 5-Pyrimidinol, 4-phenyl- (CAS No. 88070-43-3)

5-Pyrimidinol, 4-phenyl-, identified by the Chemical Abstracts Service Number (CAS No.) 88070-43-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic molecule, featuring a pyrimidine core substituted with a hydroxyl group at the fifth position and a phenyl ring at the fourth position, has garnered attention due to its structural versatility and potential biological activities. The compound's unique structural framework positions it as a valuable intermediate in the development of novel therapeutic agents, particularly in the realm of medicinal chemistry.

The pyrimidine scaffold is a cornerstone in drug design, owing to its prevalence in nucleic acid bases and its ability to interact with biological targets such as enzymes and receptors. The introduction of a hydroxyl group at the fifth position of the pyrimidine ring introduces polar characteristics, enhancing solubility and reactivity, which are critical factors in drug bioavailability and metabolic stability. Furthermore, the presence of a phenyl ring at the fourth position adds aromatic stability and can influence electronic properties, making it an attractive moiety for modulating biological activity.

Recent advancements in pharmaceutical research have highlighted the importance of 5-Pyrimidinol, 4-phenyl- as a precursor in synthesizing small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in developing compounds that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The phenyl substituent has been shown to enhance binding affinity to target proteins by improving hydrophobic interactions, while the hydroxyl group can participate in hydrogen bonding networks, crucial for enzyme-substrate recognition.

In addition to its role in oncology research, 5-Pyrimidinol, 4-phenyl- has been explored for its potential applications in antiviral and anti-inflammatory therapies. The structural motif is reminiscent of natural products known for their immunomodulatory properties. Researchers have leveraged computational modeling and high-throughput screening to identify derivatives of this compound that exhibit promising activity against viral proteases and inflammatory cytokines. These findings underscore the compound's significance as a scaffold for drug discovery initiatives.

The synthesis of 5-Pyrimidinol, 4-phenyl- involves multi-step organic transformations that highlight modern synthetic methodologies. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine ring system efficiently. Additionally, functional group modifications, including hydroxylation and phenylation, have been optimized to achieve high yields and purity. These synthetic strategies not only facilitate large-scale production but also provide insights into scalable processes suitable for industrial applications.

From a chemical biology perspective, understanding the mechanistic interactions of 5-Pyrimidinol, 4-phenyl- with biological targets is essential for rational drug design. Structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating how this compound binds to its intended targets. These structural insights have guided medicinal chemists in designing analogs with enhanced potency and selectivity. Moreover, computational approaches like molecular dynamics simulations have complemented experimental data by predicting dynamic conformational changes upon binding.

The pharmacokinetic profile of 5-Pyrimidinol, 4-phenyl- derivatives is another critical area of investigation. Metabolic stability studies have revealed that the hydroxyl group can undergo oxidation or conjugation with glucuronic acid, influencing systemic clearance rates. By modulating substituents on the pyrimidine ring and phenyl moiety, researchers aim to optimize pharmacokinetic properties such as half-life and bioavailability. Such efforts are vital for translating promising preclinical candidates into viable therapeutic options.

The future prospects of 5-Pyrimidinol, 4-phenyl- are vast, particularly as drug discovery continues to evolve towards more targeted and personalized therapies. Its versatility as a scaffold allows for extensive derivatization efforts aimed at addressing unmet medical needs across multiple therapeutic areas. Collaborative efforts between academia and industry are expected to accelerate the development pipeline for compounds derived from this core structure.